3-Dimethylamino-2'-nitroacrylophenone
Description
3-Dimethylamino-2'-nitroacrylophenone is an acrylophenone derivative characterized by a dimethylamino group at the 3-position and a nitro group at the 2'-position of the phenyl ring. The molecular formula of the latter is C₁₁H₁₃NO, with an (E)-configuration confirmed by its SMILES notation: CN(C)C=CC(=O)C₁=CC=CC=C₁ . The nitro group in the 2'-position likely enhances electrophilicity and influences steric interactions due to its ortho placement relative to the carbonyl group.
Properties
Molecular Formula |
C11H12N2O3 |
|---|---|
Molecular Weight |
220.22 g/mol |
IUPAC Name |
3-(dimethylamino)-1-(2-nitrophenyl)prop-2-en-1-one |
InChI |
InChI=1S/C11H12N2O3/c1-12(2)8-7-11(14)9-5-3-4-6-10(9)13(15)16/h3-8H,1-2H3 |
InChI Key |
JZQFFGQCBWYGLB-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C=CC(=O)C1=CC=CC=C1[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Substituent Variations
Key structural analogs differ in substituent type, position, and backbone modifications:
| Compound Name | Molecular Formula | Substituents | Molecular Weight (g/mol) | Key Features |
|---|---|---|---|---|
| 3-Dimethylamino-2'-nitroacrylophenone | Likely C₁₁H₁₂N₂O₃ | 3-(dimethylamino), 2'-nitro | ~220* | Ortho-nitro, strong electron effects |
| Trans-3-chloro-4'-nitroacrylophenone | C₉H₆ClNO₃ | 3-chloro, 4'-nitro | 211.61 | Para-nitro, chloro substituent |
| 3-(1-Naphthyl)-4'-nitroacrylophenone | C₁₉H₁₃NO₃ | 4'-nitro, naphthyl backbone | 303.32 | Extended aromatic system |
| 3-(Dimethylamino)acrylophenone | C₁₁H₁₃NO | 3-(dimethylamino), no nitro | 175.23 | Base structure without nitro group |
*Estimated based on analogs.
Substituent Effects :
- Electron-Donating vs. Withdrawing Groups: The dimethylamino group (electron-donating) contrasts with chloro (electron-withdrawing) in , altering electronic distribution. This impacts dipole moments and solubility—dimethylamino likely enhances solubility in polar solvents compared to chloro .
Physicochemical Properties
- Collision Cross Section (CCS): Trans-3-chloro-4'-nitroacrylophenone exhibits CCS values ranging from 139.7–153.7 Ų for cationic adducts (e.g., [M+H]⁺: 139.7 Ų), attributed to its planar structure and nitro/chloro substituents . Comparable data for the target compound is unavailable, but the dimethylamino group’s bulk may increase CCS.
Data Tables
Table 1: Structural Comparison of Acrylophenone Derivatives
| Compound | Substituents | Molecular Weight | Key Reactivity Feature |
|---|---|---|---|
| 3-Dimethylamino-2'-nitroacrylophenone | 3-(NMe₂), 2'-NO₂ | ~220 | Ortho steric effects |
| Trans-3-chloro-4'-nitroacrylophenone | 3-Cl, 4'-NO₂ | 211.61 | Para-nitro directed reactivity |
| 3-(1-Naphthyl)-4'-nitroacrylophenone | 4'-NO₂, naphthyl | 303.32 | Enhanced π-stacking |
Table 2: Predicted CCS Values for Trans-3-chloro-4'-nitroacrylophenone
| Adduct | m/z | CCS (Ų) |
|---|---|---|
| [M+H]⁺ | 212.01090 | 139.7 |
| [M+Na]⁺ | 233.99284 | 153.7 |
Research Findings and Gaps
- Substituent Position Matters : Ortho-nitro groups (target compound) vs. para-nitro () significantly alter electronic and steric profiles.
- Data Limitations: CCS values, solubility, and detailed reaction mechanisms for 3-Dimethylamino-2'-nitroacrylophenone remain uncharacterized, highlighting the need for experimental studies.
- Synthetic Potential: Dimethylamino-nitro combinations could enable dual-functionality in catalysis or pharmaceuticals, leveraging both electron-donating and withdrawing effects.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
